Cas no 1622919-66-7 (tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate)

• Product Name: tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate
• CAS No: 1622919-66-7
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD30541801
• CID: 4611238
• PubChem ID: 124415986
• Update Time: 2025-06-12

tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Boc-3,8-diazabicyclo[3.2.1]octan-2-one
• tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate

• MDL： MFCD30541801
• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-7-4-5-8(13)9(14)12-6-7/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： OXGZIGAYYGRTHO-SFYZADRCSA-N
• SMILES： [C@]12([H])N(C(OC(C)(C)C)=O)[C@]([H])(CC1)CNC2=O

Additional information on tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate (CAS: 1622919-66-7)

In recent years, tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate (CAS: 1622919-66-7) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the field of pharmaceutical chemistry. This bicyclic scaffold has garnered significant attention due to its structural rigidity and versatility, which make it an attractive building block for drug discovery. The compound's unique stereochemistry and functional groups allow for further derivatization, enabling the development of novel therapeutics targeting a range of diseases, including central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on optimizing the synthetic routes for tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate to improve yield and scalability. One notable advancement is the use of asymmetric catalysis to achieve high enantiomeric purity, which is critical for pharmaceutical applications. Researchers have also explored greener synthetic methodologies, such as solvent-free reactions and catalytic hydrogenation, to align with the growing demand for sustainable chemistry practices. These innovations not only enhance the efficiency of production but also reduce environmental impact.

The pharmacological potential of derivatives based on this scaffold has been extensively investigated. For instance, modifications at the 2-oxo and 8-carboxylate positions have led to compounds with enhanced binding affinity for specific biological targets. In a 2023 study, derivatives of tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate demonstrated promising activity as inhibitors of protein-protein interactions involved in neurodegenerative diseases. These findings highlight the scaffold's utility in addressing unmet medical needs and its potential as a cornerstone in medicinal chemistry.

Looking ahead, the integration of computational chemistry and machine learning is expected to further accelerate the discovery of novel applications for this compound. Virtual screening and molecular docking studies are being employed to predict the bioactivity of new derivatives, reducing the time and cost associated with traditional drug development. As research continues, tert-butyl (1S,5R)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate is poised to play a pivotal role in the next generation of therapeutic agents, offering new hope for patients worldwide.